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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 4-
Ethylmorpholine (CAS No. 100-74-3), a versatile solvent and intermediate used in organic
synthesis, polymer formulation, and as a catalyst.[1][2] Adherence to these guidelines is critical
to ensure the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties

Understanding the fundamental properties of 4-Ethylmorpholine is foundational to its safe
handling. It is a colorless to light yellow, flammable liquid with an ammonia-like odor.[2][3]
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Property Value Reference(s)
Molecular Formula CesH13NO [4]
Molar Mass 115.17 - 115.2 g/mol [41[5]
Appearance Colorless to light yellow liquid [2][6]
Odor Ammonia-like, Odorless [31[7]
Boiling Point 138 -139 °C [71[8]
Melting Point -63 °C [718]
Flash Point 27 - 32 °C (closed cup) [71[81I9]
Density 0.91-0.916 g/mL at 20 °C [1][8]
Vapor Pressure 8.1 hPa at 20 °C [7]
Vapor Density 3.97 (Air=1) [7]
Solubility Soluble in water, alcohol, and (]
ether
Autoignition Temperature 160 °C [10]

Explosion Limits

Lower: 1.9% (V)

[1](7]

Toxicological Data

4-Ethylmorpholine is harmful if swallowed, inhaled, or in contact with skin.[10][11] It is

classified as corrosive and can cause severe skin burns and eye damage.[4][11]

Metric Species Route Value Reference(s)
LD50 (Lethal 1640 - 1780
Rat Oral [1][11]
Dose, 50%) mg/kg
LD50 (Lethal )
Rabbit Dermal 900 mg/kg [1][11]
Dose, 50%)
LC50 (Lethal ) 18,000 mg/ms3 (2
Mouse Inhalation [11]
Conc., 50%) h)
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Experimental Protocols

While specific experimental protocols for the above toxicological data are not detailed in
standard safety data sheets, they are typically conducted under internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

e OECD Test Guideline 401 (Acute Oral Toxicity): This guideline involves the administration of
the substance in graduated doses to a group of experimental animals (commonly rats).
Observations of effects and mortality are made over a set period. The LD50 is the
statistically determined single dose that is expected to cause death in 50% of the animals.

o OECD Test Guideline 402 (Acute Dermal Toxicity): This test involves applying the substance
to the shaved skin of an animal (commonly rabbits) for 24 hours. The LD50 is determined
based on mortality observed over a period of 14 days.

o OECD Test Guideline 403 (Acute Inhalation Toxicity): This protocol exposes animals (such
as mice or rats) to the substance's vapor or aerosol at a defined concentration for a specified
duration (e.g., 2 hours). The LC50 is the concentration that causes mortality in 50% of the
test animals.

Hazard Identification and Classification

4-Ethylmorpholine is classified as a hazardous substance. The following table summarizes its
GHS (Globally Harmonized System) classification.
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Hazard Class Category Hazard Statement Pictogram
o H226: Flammable
Flammable Liquid 3 o &
liquid and vapour
- H302: Harmful if
Acute Toxicity (Oral) 4 |
swallowed
Acute Toxicity 3 H311: Toxic in contact
(Dermal) with skin '
) H314: Causes severe
Skin ] )
) o 1B skin burns and eye corrosive
Corrosion/Irritation
damage
. H314: Causes severe
Serious Eye ] )
o 1 skin burns and eye corrosive
Damage/Eye Irritation
damage
Acute Toxicity 4 H332: Harmful if I
(Inhalation) inhaled :
Specific target organ
o ) H335: May cause
toxicity (single 3 |

exposure)

respiratory irritation

The logical flow from the chemical's properties to its classification and required precautions is

illustrated below.
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Handling Precautions
requires - Grounding/Bonding
- Use non-sparking tools

- Avoid ignition sources

Physicochemical Properties
- Flash Point: 27°C determines
- Corrosive (pH 11.8)
- Volatile (Vapor Pressure 8.1 hPa)

Personal Protective Equipment

S ElEEaEten - Chemical goggles / Face shield
- Flammable Liquid (Cat 3) requires fha
) ; - Solvent-resistant gloves
- Sl Carivesilan (Car 12 - Flame-retardant clothin
- Acute Toxicity (Cat 3/4) 9

Toxicological Data - Respirator (if needed)

- LD50 Dermal: 900 mg/kg determines
- LD50 Oral: 1780 mg/kg
- Irritating to respiratory tract

Storage Requirements
- Tightly closed container
- Cool, well-ventilated area
- Flammables area

requires

- Away from oxidizers

Click to download full resolution via product page
Caption: Logical relationship between properties, GHS classification, and safety measures.

Handling and Storage Precautions
Safe Handling

» Avoid contact with skin, eyes, and clothing.[11] Do not breathe vapors or mist.[7][11]
e Work in a well-ventilated area or under a chemical fume hood.[7][10]

+ Keep away from open flames, hot surfaces, and sources of ignition.[7] Smoking is prohibited
in handling areas.[12]

¢ Use only non-sparking tools and explosion-proof equipment.[4][10]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[4][10]

+ Handle and open containers with care.[4]
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Do not eat, drink, or smoke when using this product.[9][10][12] Wash hands thoroughly after
handling.[10][11]

Storage

Store in a cool, dry, and well-ventilated place.[7][10][11]

Keep containers tightly closed and sealed until ready for use.[7][11] Containers that have
been opened must be carefully resealed and kept upright to prevent leakage.[11]

Store locked up.[7][10]
Keep away from strong oxidizing agents and strong acids.[12]

The substance is light and air-sensitive.[10][11]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Ethylmorpholine.[12]

Eye/Face Protection: Wear tightly fitting safety goggles with side protection. A face shield
(minimum 8 inches) is also recommended.[4][11] Eye protection must be tested and
approved under government standards such as NIOSH (US) or EN 166 (EU).[10][11]

Skin Protection: Handle with suitable chemical-resistant gloves (e.g., tested according to EN
374).[4] Always inspect gloves prior to use.[11] Wear a complete suit protecting against
chemicals, including flame-retardant and antistatic protective clothing.[11]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below
exposure limits, a NIOSH/MSHA or EN 149 approved respirator should be used.[3][10] For
higher concentrations, a full-face supplied-air respirator may be necessary.[11]

Workplace Facilities: Safety showers and eyewash stations should be immediately available
in the work area.[12]

Emergency Procedures

Immediate action is required in the event of exposure or spillage.
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First Aid Measures

The following workflow outlines the immediate steps to be taken upon accidental exposure.

Exposure Event

v v v

1. Immediately remove all 1, (RIS LIl Wil wetey 1. Rinse mouth
1. Move to fresh air. . ] Y X for 15-30 minutes. N .
2. Keep at rest CEENIERS SRl 2. Remove contact lenses if possible 2 [l Gl Gl e
i ) 2. Wash skin with plenty of water. : ’ 3. DO NOT induce vomiting.

3. Protect uninjured eye.

A\ A\

Eye Contact: Ingestion:
Pain, Blurred Vision, Burns Corrosive Effects

\

Skin Contact:
Redness, Burns

Inhalation:
Cough, Sore Throat

Seek Immediate
Medical Attention

\
A

Click to download full resolution via product page
Caption: Emergency first aid procedures for 4-Ethylmorpholine exposure.

 Inhalation: Move the person to fresh air.[4] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration, but do not use mouth-to-mouth.[7][10] Seek immediate
medical attention.[7]

o Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with
plenty of water for at least 15 minutes.[10] Immediate medical treatment is required as
untreated corrosive injuries are difficult to heal.[4]

o Eye Contact: Immediately flush eyes with plenty of flowing water for 10 to 15 minutes,
holding eyelids open.[4] Remove contact lenses if present and easy to do.[10] Consult an
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ophthalmologist immediately.[4]

 Ingestion: Rinse mouth immediately and drink plenty of water.[4] Do NOT induce vomiting.[7]
[10] Call a physician or poison control center immediately, as there is a danger of gastric
perforation.[4][7]

Fire-Fighting Measures

e Hazards: 4-Ethylmorpholine is a flammable liquid.[12] Vapors are heavier than air and may
travel to an ignition source and flash back.[4][12] Containers may explode when heated.[7]
[12] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),
and carbon dioxide (CO2).[4][10]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[4][7]

o Unsuitable Extinguishing Media: Do not use a direct water jet.[4]

» Firefighter Protection: Firefighters should wear full chemical protective clothing and a self-
contained breathing apparatus (SCBA).[4][7]

Accidental Release Measures

The following workflow details the appropriate response to a spill.
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Caption: Workflow for handling an accidental spill of 4-Ethylmorpholine.
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e Personal Precautions: Evacuate personnel from the area.[7][12] Remove all sources of
ignition.[7][12] Ensure adequate ventilation.[7] Wear appropriate PPE as described in
Section 5.[4]

o Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.[4]

o Containment and Cleaning: Cover drains.[4] Absorb the spill with a liquid-binding, inert
material such as sand, diatomaceous earth, or activated charcoal adsorbent.[4][12] Collect
the material into suitable, labeled containers for disposal.[4][12] Ventilate the affected area
after cleanup is complete.[4][12]

Disposal Considerations

Disposal of 4-Ethylmorpholine and its containers must be handled as hazardous waste.[12]
All disposal practices must comply with federal, state, and local regulations. Contact a licensed
professional waste disposal service to dispose of this material.[10] Contaminated packaging
should be disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Ethylmorpholine [chembk.com]

e 2. solubilityofthings.com [solubilityofthings.com]

e 3. CDC - NIOSH Pocket Guide to Chemical Hazards - N-Ethylmorpholine [cdc.gov]
e 4. carlroth.com [carlroth.com]

e 5. hpc-standards.com [hpc-standards.com]

e 6. 4-Ethylmorpholine | 100-74-3 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. assets.thermofisher.cn [assets.thermofisher.cn]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11905&PLANT=d__ALF
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11905&PLANT=d__ALF
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11905&PLANT=d__ALF
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1338.pdf
https://www.fishersci.com/store/msds?partNumber=AC149401000&countryCode=US&language=en
https://www.benchchem.com/product/b086933?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4-Ethylmorpholine
https://www.solubilityofthings.com/4-ethylmorpholine
https://www.cdc.gov/niosh/npg/npgd0281.html
https://www.carlroth.com/medias/SDB-22XL-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDAyNDN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmc1T1M4NU1qTXhPRFUzTlRneU1URXdMMU5FUWw4eU1saE1YMFJGWDBWT0xuQmtaZ3w5OGFmOTI0MjVlYmRiNDc0N2U5M2QwZTVhNDI0ZmU2ZDQyMTYwYzcyNjJkYzY5MTE5NWI1Y2ZkZGNkZWEzZDU1
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Ethylmorpholine.htm
https://www.tcichemicals.com/IN/en/p/E0145
https://www.tcichemicals.com/IN/en/p/E0145
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11905&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. 4-Ethylmorpholine = 97.0 GC 100-74-3 [sigmaaldrich.com]

9. ICSC 0480 - N-ETHYLMORPHOLINE [inchem.org]
e 10. fishersci.com [fishersci.com]

e 11. cdhfinechemical.com [cdhfinechemical.com]

e 12. nj.gov [nj.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 4-
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[https://www.benchchem.com/product/b086933#4-ethylmorpholine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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